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Compound of Interest

Compound Name: Ethyl 4-cyanobutanoate

CAS No.: 10444-38-9

Cat. No.: B088625

Get Quote

Executive Summary & Compound Identity
Ethyl 4-cyanobutanoate (also known as Ethyl 4-cyanobutyrate) is a bifunctional aliphatic ester

widely utilized as a pharmaceutical intermediate, particularly in the synthesis of glufosinate and

various pyrrolidone derivatives. Its structure features two distinct electron-withdrawing termini—

an ethoxycarbonyl group and a nitrile group—separated by a propyl chain, creating a unique

spectroscopic signature.

Property Data

CAS Registry Number 15622-33-0

IUPAC Name Ethyl 4-cyanobutanoate

Molecular Formula

Molecular Weight 141.17 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~125–130 °C at 10 mmHg
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Infrared Spectroscopy (IR) Analysis
The IR spectrum of Ethyl 4-cyanobutanoate is dominated by two diagnostic bands

corresponding to the carbonyl and nitrile functionalities. The separation of these functional

groups by a saturated chain prevents significant conjugation, resulting in "textbook" absorption

frequencies.

Key Absorption Bands
Wavenumber
(cm⁻¹)

Intensity Assignment Functional Group

2980 – 2870 Medium
Alkyl C-H stretching

(sp³).

2250 – 2245 Medium/Sharp

Nitrile stretch.

Diagnostic peak.

Distinct from alkynes

due to intensity and

position.

1735 – 1740 Strong

Ester carbonyl.

Typical for saturated

aliphatic esters.

1180 – 1200 Strong
C-O-C stretching

(Ester).

Experimental Insight: When analyzing crude reaction mixtures (e.g., from the cyanation of ethyl

4-bromobutyrate), the appearance of the sharp band at 2250 cm⁻¹ and the disappearance of

the C-Br stretch (approx. 500–600 cm⁻¹) serves as the primary reaction monitoring metric.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data reflects the symmetry of the ethyl group and the distinct electronic environments

of the propyl chain carbons.

H NMR Analysis (Proton)
Solvent: CDCl
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(Reference: TMS at 0.00 ppm)

The molecule contains five distinct proton environments. The propyl chain protons appear as a

sequence of multiplets due to spin-spin coupling (

).
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Logic

4.16
Quartet (

Hz)
2H

Deshielded by

oxygen;

characteristic of

ethyl esters.

2.48
Triplet (

Hz)
2H

-protons to

carbonyl.

Deshielded by

anisotropic effect

of C=O.

2.42
Triplet (

Hz)
2H

-protons to nitrile.

Deshielded by

cyano group.[1]

Overlap with

2.48 is common

in low-field

instruments.

1.98 – 2.05 Quintet 2H

-protons.

Shielded relative

to

-positions but

deshielded vs.

bulk alkanes.

1.27
Triplet (

Hz)
3H

Terminal methyl

of the ethyl ester.

C NMR Analysis (Carbon)
The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/ChemicalShift.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C spectrum displays 7 distinct signals. The nitrile carbon typically appears at lower intensity
due to lack of NOE enhancement and long relaxation times.

Shift (

, ppm)
Carbon Type Assignment

172.5 Quaternary (C=O) Ester Carbonyl

119.2 Quaternary (CN) Nitrile Carbon

60.8
Secondary (CH

)

O-CH

(Ethyl)

32.8
Secondary (CH

)
-Carbon to Ester

24.5
Secondary (CH

)
-Carbon (Middle of chain)

16.4
Secondary (CH

)

-Carbon to Nitrile (Upfield due

to anisotropic shielding cone of

CN)

14.2
Primary (CH

)
Methyl (Ethyl)

NMR Structural Correlation Diagram
The following diagram maps the logical flow of assignment based on electronic effects.
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Figure 1: NMR Signal Assignment Logic

Ethyl 4-cyanobutanoate
Structure

Ethyl Group
(Typical Pattern)

Propyl Chain
(EWG Effects)

1H: 4.16 (q), 1.27 (t)
Deshielding by O

1H: ~2.48 (t)
Alpha to C=O

Anisotropy

1H: ~2.42 (t)
Alpha to CN

Inductive Effect

Click to download full resolution via product page

Mass Spectrometry (MS) Analysis
Ionization Mode: Electron Impact (EI, 70 eV) Molecular Ion (M⁺): m/z 141

The fragmentation pattern follows characteristic pathways for ethyl esters and aliphatic nitriles.

The molecular ion is often weak but observable.

Fragmentation Pathway Table
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m/z Ion Identity Mechanism

141 Molecular Ion (Weak)

112
Loss of Ethyl group (

).

96

Base Peak Candidate. Loss of

Ethoxy (

). Formation of Acylium ion (

).

68

Loss of

. Formation of

.

41
Propyl chain fragment

(Hydrocarbon cluster).

Fragmentation Logic Diagram
The McLafferty rearrangement is theoretically possible but less favored than simple

-cleavage due to the linear nitrile terminus.

Figure 2: Primary Fragmentation Pathways (EI-MS)

Molecular Ion
[M]+ m/z 141

Acylium Ion
[M - OEt]+

m/z 96

Alpha Cleavage
(Loss of -OEt)

Nitrile Alkyl Ion
[M - COOEt]+

m/z 68

Inductive Cleavage
(Loss of -COOEt)
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Click to download full resolution via product page

Synthesis Context & Purity Verification
For researchers synthesizing this compound (e.g., from Ethyl 4-bromobutyrate via nucleophilic

substitution with NaCN), spectroscopic purity is critical.

Reaction Monitoring: Watch for the complete disappearance of the C-Br stretch in IR and the

shift of the

-methylene protons in

H NMR from ~3.4 ppm (in the bromo-precursor) to ~2.42 ppm (in the cyano-product).

Impurity Alert: Residual

-butyrolactone (starting material for the bromo-ester) shows a distinct carbonyl stretch at
~1770 cm⁻¹ (lactone) vs 1735 cm⁻¹ (linear ester).

References
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aliphatic ester/nitrile shifts). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
Ethyl 4-cyanobutanoate]. BenchChem, [2026]. [Online PDF]. Available at:
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characterization-of-ethyl-4-cyanobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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